molecular formula C14H13N3O5 B8459033 Pomalidomide-6-O-CH3

Pomalidomide-6-O-CH3

Cat. No.: B8459033
M. Wt: 303.27 g/mol
InChI Key: UJHUIUOWOMMKOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Pomalidomide-6-O-CH3 is a useful research compound. Its molecular formula is C14H13N3O5 and its molecular weight is 303.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H13N3O5

Molecular Weight

303.27 g/mol

IUPAC Name

4-amino-2-(2,6-dioxopiperidin-3-yl)-6-methoxyisoindole-1,3-dione

InChI

InChI=1S/C14H13N3O5/c1-22-6-4-7-11(8(15)5-6)14(21)17(13(7)20)9-2-3-10(18)16-12(9)19/h4-5,9H,2-3,15H2,1H3,(H,16,18,19)

InChI Key

UJHUIUOWOMMKOH-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C(=C1)N)C(=O)N(C2=O)C3CCC(=O)NC3=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

reacting 2-(2,6-dioxo-piperidin-3-yl)-6-methoxy-1,3-dioxo-2,3-dihydro-1H-isoindole-4-carboxylic acid with (a) an azide compound, in one embodiment, DPPA; in the presence of (b) a base, in one embodiment, an organic base, in another embodiment, triethylamine; to form 4-amino-2-(2,6-dioxo-piperidin-3-yl)-6-methoxy-isoindole-1,3-dione; and
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